molecular formula C12H26N2 B3041777 4-(Dimethylamino)-1,2,2,6,6-pentamethylpiperidine CAS No. 36177-86-3

4-(Dimethylamino)-1,2,2,6,6-pentamethylpiperidine

Cat. No. B3041777
CAS RN: 36177-86-3
M. Wt: 198.35 g/mol
InChI Key: VEBFUHQIQCLTJD-UHFFFAOYSA-N
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Description

4-(Dimethylamino)-1,2,2,6,6-pentamethylpiperidine, also known as para-Dimethylaminobenzaldehyde , is a chemical compound with the molecular formula C9H11NO . It is a white solid and has several other names, including p-(Dimethylamino)benzaldehyde , p-Formyl-N,N-dimethylaniline , and Ehrlich’s reagent . It plays a crucial role in detecting the presence of indole alkaloids due to its strong electrophilic properties .

    • Next, this cation reacts with dimethylamine to yield the desired compound .

  • Molecular Structure Analysis

    The compound’s structure consists of a piperidine ring with a dimethylamino group (NMe2) attached at the para position. The resonance stabilization from the NMe2 substituent makes it more basic than pyridine .
  • Chemical Reactions Analysis

    • Hydrosilylations , tritylation , and the Staudinger synthesis of β-lactams are other reactions where DMAP plays a catalytic role .
  • Mechanism of Action

    • The alcohol then adds to the activated acylpyridinium, resulting in ester formation .
  • Physical and Chemical Properties Analysis

    • Acidity (pKa) : 9.6 in water; 17.95 (pKa of conjugate acid in acetonitrile)
  • Safety and Hazards

    • LD50 (Oral) : 450 mg/kg in deer mice, 350 mg/kg/day in mice, and 250 mg/mL in rats .
    • Precautionary Statements : P280, P305+P351+P338, P337+P313
  • Scientific Research Applications

    Chemical Synthesis and Modification

    4-(Dimethylamino)-1,2,2,6,6-pentamethylpiperidine is involved in various chemical synthesis processes. One such application is in the synthesis and azannulation of pyridinylaminohexadienones, where it is used to convert hexadienones into chemically and biologically interesting compounds like pyridines and pyrimidines (Cocco, Conglu, & Onnis, 2001). Additionally, it's used in the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, demonstrating cytotoxic activity against various cancer cell lines (Deady et al., 2003).

    Pharmacological Applications

    In pharmacology, this compound finds use in the development of potential antitumor agents. For instance, derivatives of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide have been studied for their in vivo antitumor activity, showing potential against various cancer types (Denny, Atwell, Rewcastle, & Baguley, 1987).

    Analytical Chemistry

    In analytical chemistry, this compound serves as a reagent. An example is its use as a photometric reagent for selenium, forming a red-colored compound with selenium (IV) (Demeyere & Hoste, 1962). Moreover, it plays a role in the synthesis of new nucleophilic catalysts for peroxyoxalate chemiluminescence, enhancing the reaction's speed and light intensity (Jonsson & Irgum, 2000).

    Nanotechnology and Membrane Science

    In nanotechnology, this compound is used in the preparation of novel polyester composite nanofiltration membranes, improving water permeability and anti-fouling ability (Cheng et al., 2018).

    Biochemical Research

    This compound is also pivotal in biochemical research, for instance, in the study of interactions of acridine antitumor agents with DNA, exploring binding energies and groove preferences (Crenshaw, Graves, & Denny, 1995).

    properties

    IUPAC Name

    N,N,1,2,2,6,6-heptamethylpiperidin-4-amine
    Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    InChI

    InChI=1S/C12H26N2/c1-11(2)8-10(13(5)6)9-12(3,4)14(11)7/h10H,8-9H2,1-7H3
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    InChI Key

    VEBFUHQIQCLTJD-UHFFFAOYSA-N
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Canonical SMILES

    CC1(CC(CC(N1C)(C)C)N(C)C)C
    Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Molecular Formula

    C12H26N2
    Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Molecular Weight

    198.35 g/mol
    Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    CAS RN

    52185-74-7, 36177-86-3
    Record name 52185-74-7
    Source European Chemicals Agency (ECHA)
    URL https://echa.europa.eu/information-on-chemicals
    Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
    Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
    Record name 36177-86-3
    Source European Chemicals Agency (ECHA)
    URL https://echa.europa.eu/information-on-chemicals
    Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
    Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

    Retrosynthesis Analysis

    AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

    One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

    Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

    Strategy Settings

    Precursor scoring Relevance Heuristic
    Min. plausibility 0.01
    Model Template_relevance
    Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
    Top-N result to add to graph 6

    Feasible Synthetic Routes

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